Cas no 1296223-95-4 (Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate)

• Product Name: Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate
• CAS No: 1296223-95-4
• MF: C₁₀H₈BrIN₂O₂
• MW: 394.9912
• CID: 2951921
• Update Time: 2025-11-02

Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-溴-8-碘咪唑并[1,2-A]吡啶-2-羧酸乙酯
• 6-BroMo-8-iodo-iMidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-bromo-8-iodo-, ethyl ester
• 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate

• Inchi： 1S/C10H8BrIN2O2/c1-2-16-10(15)8-5-14-4-6(11)3-7(12)9(14)13-8/h3-5H,2H2,1H3
• InChI Key： MQRIXJJMGWWFSE-UHFFFAOYSA-N
• SMILES： IC1=C([H])C(=C([H])N2C([H])=C(C(=O)OC([H])([H])C([H])([H])[H])N=C21)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.7
• Topological Polar Surface Area: 43.6

Additional information on Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate

Comprehensive Guide to Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1296223-95-4): Properties, Applications, and Market Insights

Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1296223-95-4) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This imidazo[1,2-a]pyridine derivative is particularly valued for its unique structural features, which make it a versatile intermediate in the synthesis of bioactive molecules. With the increasing demand for novel drug candidates and agrochemicals, compounds like Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate are becoming increasingly important in modern chemical research.

The molecular structure of Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate features both bromine and iodine substituents, which enhance its reactivity in various coupling reactions. This makes it an excellent candidate for cross-coupling reactions, a topic that has been trending in recent years due to its applications in drug discovery and material science. Researchers are particularly interested in how this compound can be used in Palladium-catalyzed reactions, which are widely employed in the synthesis of complex organic molecules.

One of the most frequently asked questions about Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate relates to its solubility and stability. The compound is typically soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dichloromethane (DCM), and tetrahydrofuran (THF). Its stability under various conditions makes it suitable for long-term storage, provided it is kept in a cool, dry environment away from light. These properties are crucial for researchers who rely on consistent quality in their synthetic workflows.

In the pharmaceutical industry, Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate is often utilized as a building block for the development of kinase inhibitors and antiviral agents. Kinase inhibitors, in particular, have been a hot topic in recent years due to their role in targeted cancer therapies. The compound's ability to act as a precursor for such inhibitors highlights its potential in addressing unmet medical needs. Additionally, its application in agrochemical research is gaining traction, as scientists explore its use in developing new pesticides and herbicides with improved efficacy and environmental safety.

The synthesis of Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate typically involves multi-step reactions, starting from readily available pyridine derivatives. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to reduce waste and improve yield. This aligns with the growing emphasis on sustainable practices in chemical manufacturing, a trend that is increasingly important to both researchers and regulatory bodies.

From a market perspective, the demand for Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate is expected to rise, driven by its applications in drug discovery and agrochemical development. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of academic and industrial researchers. The compound's CAS number (1296223-95-4) serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In conclusion, Ethyl 6-bromo-8-iodoimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1296223-95-4) is a compound of significant interest in modern chemical research. Its unique properties, coupled with its applications in pharmaceuticals and agrochemicals, make it a valuable asset for scientists and manufacturers alike. As research continues to uncover new uses for this compound, its role in advancing science and technology is likely to expand even further.